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Compound of Interest

Compound Name: 4-Iodo-2-(trifluoromethoxy)aniline

Cat. No.: B1302851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodo-2-
(trifluoromethoxy)aniline (CAS No. 874814-75-2), a key building block in pharmaceutical and

agrochemical research. This document outlines its commercial availability, key suppliers, and

detailed technical data to support its application in synthesis and drug development.

Commercial Availability and Suppliers
4-Iodo-2-(trifluoromethoxy)aniline is available from several chemical suppliers, primarily

catering to the research and development market. It is typically offered in quantities ranging

from grams to kilograms. Lead times can vary, with some suppliers offering the compound from

stock, while others synthesize it on demand.

Supplier Purity
Available
Quantities

Stock Status

Sigma-Aldrich 98% Inquire Inquire

SynHet 95% to >99%[1] Pre-pack and bulk
Synthesis on demand

(<1 week lead time)[1]

Oakwood Products,

Inc. (via Neta

Scientific)

95% 5g and larger Inquire
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Physicochemical and Spectroscopic Data
Detailed experimental data for 4-Iodo-2-(trifluoromethoxy)aniline is not extensively

published. However, based on information from suppliers and data for structurally related

compounds, the following properties can be summarized. It is recommended to obtain a

certificate of analysis from the supplier for lot-specific data.

Property Value Source

CAS Number 874814-75-2 [1]

Molecular Formula C₇H₅F₃INO [2]

Molecular Weight 303.02 g/mol [2]

IUPAC Name
4-iodo-2-

(trifluoromethoxy)aniline
[1]

Physical Form Solid, semi-solid, or liquid/lump

Purity 95% - >99% [1]

Storage Conditions

Keep in a dark place, under an

inert atmosphere, at room

temperature.

While specific spectroscopic data for 4-Iodo-2-(trifluoromethoxy)aniline requires direct

analysis, data for the related compound 2-Iodo-4-(trifluoromethyl)aniline (CAS 163444-17-5)

provides a useful reference:
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Spectroscopic Data (for 2-Iodo-4-
(trifluoromethyl)aniline)

Values

¹H NMR (400 MHz, CDCl₃)

δ 7.87 (d, J = 2.0 Hz, 1H), 7.37 (dd, J₁ = 8.4 Hz,

J₂ = 2.0 Hz, 1H), 6.74 (d, J = 8.4 Hz, 1H), 4.41

(s, 2H)

¹³C NMR (100 MHz, CDCl₃)

149.7, 136.3 (q, J = 4.0 Hz), 126.9 (q, J = 4.0

Hz), 123.7 (q, J = 270.0 Hz), 121.6 (q, J = 3.0

Hz), 113.6, 82.3

¹⁹F NMR (376 MHz, CDCl₃) δ -61.4 (s, 3F)

Melting Point 50 °C

Proposed Synthesis Protocol
A specific, peer-reviewed synthesis protocol for 4-Iodo-2-(trifluoromethoxy)aniline is not

readily available in the public domain. However, a plausible synthetic route can be devised

based on established organic chemistry principles, such as the direct iodination of an aniline

derivative. The following proposed protocol starts from the commercially available 2-

(trifluoromethoxy)aniline.

Reaction Scheme:

2-(Trifluoromethoxy)aniline

4-Iodo-2-(trifluoromethoxy)aniline

 Iodination

Iodine (I₂) 
 Sodium Bicarbonate (NaHCO₃) 
 Solvent (e.g., Water or Alcohol)

Click to download full resolution via product page

Figure 1: Proposed synthesis of 4-Iodo-2-(trifluoromethoxy)aniline.
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Experimental Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-

(trifluoromethoxy)aniline (1 equivalent) in a suitable solvent such as water or ethanol.

Addition of Base: Add sodium bicarbonate (NaHCO₃, 1.5-2.0 equivalents) to the solution and

stir until it is well dispersed.

Iodination: Slowly add a solution of iodine (I₂, 1.0-1.1 equivalents) in the same solvent to the

reaction mixture at room temperature. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, quench any remaining iodine with a saturated

aqueous solution of sodium thiosulfate.

Extraction: Extract the product into an organic solvent such as ethyl acetate or

dichloromethane.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be

purified by column chromatography on silica gel.

Safety and Handling
4-Iodo-2-(trifluoromethoxy)aniline is a chemical that requires careful handling in a laboratory

setting. Always consult the Safety Data Sheet (SDS) provided by the supplier before use.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.

Use in a well-ventilated area or under a fume hood.

Applications in Research and Development
4-Iodo-2-(trifluoromethoxy)aniline serves as a valuable intermediate in the synthesis of

complex organic molecules. The presence of the trifluoromethoxy group can enhance

metabolic stability and lipophilicity, while the iodo and amino groups provide reactive handles

for further chemical transformations, such as cross-coupling reactions and amide bond

formations. These characteristics make it an attractive building block for the discovery of novel

pharmaceuticals and agrochemicals.

Experimental Workflow for Suzuki Coupling:

Reactants

Reaction Conditions

4-Iodo-2-(trifluoromethoxy)aniline Coupled Product

Arylboronic Acid

Pd Catalyst 
 Base 

 Solvent
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Click to download full resolution via product page

Figure 2: General workflow for a Suzuki coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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